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Compound of Interest

Compound Name: Cyclopentyl nitrite

Cat. No.: B1642685

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical and physical
properties of cyclopentyl nitrite. It includes a summary of its quantitative data, experimental
protocols for its synthesis and analysis, and a visualization of its mechanism of action.

Core Chemical and Physical Properties

Cyclopentyl nitrite is an organic compound and an ester of cyclopentanol and nitrous acid.[1]
It belongs to the class of alkyl nitrites, which are known for their vasodilatory effects.[1]

Identification and Structure
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Identifier Value

IUPAC Name cyclopentyl nitrite[2]
CAS Number 67764-33-4[3][4][5]
Molecular Formula C5HONO2[2][5]I6][71[8]
Molecular Weight 115.13 g/mol [2]
SMILES C1CCC(C1)ON=0[2]

INChl=1S/C5H9NO2/c7-6-8-5-3-1-2-4-5/h5H, 1-
4H2[2]

InChl

InChlKey MAEOZYAUPZYZTO-UHFFFAOYSA-N[2]

Physical and Chemical Data

A comprehensive investigation of the physical and chemical properties of cyclopentyl nitrite
has been challenging due to limited available data. Many standard physical properties have not
been thoroughly experimentally determined or reported in the literature.[3]
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Property Value Source
Boiling Point 102-103 °C [7]
Appearance (-:Ieér, yellow-tinted acidic ]
liquid

Odor Strong solvent odor [9]
pH 1-2 (for a synthesized sample) 9]
Calculated LogP 1.627 [5]
Calculated Polar Surface Area 38.66 A2 [5]
Melting Point/Freezing Point No data available [3]
Density No data available [8]
Flash Point No data available [3]
Solubility No data available

Experimental Protocols
Synthesis of Cyclopentyl Nitrite

The synthesis of alkyl nitrites can be achieved by the reaction of an alcohol with a nitrite salt in
an acidic medium.[10][11][12] A successful laboratory-scale synthesis of cyclopentyl nitrite
has been reported involving the reaction of cyclopentanol with ammonium nitrate in the
presence of concentrated sulfuric acid.[9]

Materials:

o Cyclopentanol (99%)[9]

e Ammonium nitrate (ACS grade)[9]

o Concentrated sulfuric acid (ACS grade)[9]

Procedure:
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» React cyclopentanol with ammonium nitrate in the presence of concentrated sulfuric acid.[9]
e The reaction is exothermic and results in the formation of a yellow liquid with a pH of 1-2.[9]
e The upper layer containing the cyclopentyl nitrite can be separated.

An alternative, more general method for the continuous synthesis of alkyl nitrites involves
gradually and continuously adding an alcohol, a metal nitrite (like sodium nitrite), and a strong
acid to an aqueous medium.[10] The formed alkyl nitrite is then continuously drawn off from the
reaction medium.[10]

It is important to note that an attempted synthesis using cyclopentanol and potassium nitrite in
concentrated sulfuric acid was reported to be unsuccessful, with no detectable formation of
cyclopentyl nitrite.[9]

Analytical Methods

The identification and analysis of cyclopentyl nitrite can be performed using a combination of
spectroscopic and chromatographic techniques.[9]

1. Vapor Phase Infrared (IR) Spectroscopy:

» Method: A drop of the liquid sample is placed in a gas cell with KBr windows and examined
using a Fourier-transform infrared (FTIR) spectrometer.[9]

» Expected Result: The resulting spectrum will show characteristic peaks for a non-aromatic
nitrite compound.[9]

2. Gas Chromatography-Mass Spectrometry (GC-MS):
* Method: A headspace sample is injected into a GC-MS system.[9]

o Typical GC Conditions: A suitable capillary column is used with a temperature program, for
example, an initial temperature of 40°C held for 5 minutes, followed by a ramp to 200°C at
25°C/minute.[9]

o Expected Mass Spectrum: The mass spectrum of cyclopentyl nitrite will show characteristic
fragmentation patterns. A peak with a base peak at m/z 41 and major ions at 55, 57, 67, 69,

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://astee.s3.amazonaws.com/799692_JASTEE_2010_1-1_Bommarito.pdf
https://astee.s3.amazonaws.com/799692_JASTEE_2010_1-1_Bommarito.pdf
https://www.benchchem.com/product/b1642685?utm_src=pdf-body
https://patents.google.com/patent/US20030149292A1/en
https://patents.google.com/patent/US20030149292A1/en
https://www.benchchem.com/product/b1642685?utm_src=pdf-body
https://astee.s3.amazonaws.com/799692_JASTEE_2010_1-1_Bommarito.pdf
https://www.benchchem.com/product/b1642685?utm_src=pdf-body
https://astee.s3.amazonaws.com/799692_JASTEE_2010_1-1_Bommarito.pdf
https://astee.s3.amazonaws.com/799692_JASTEE_2010_1-1_Bommarito.pdf
https://astee.s3.amazonaws.com/799692_JASTEE_2010_1-1_Bommarito.pdf
https://astee.s3.amazonaws.com/799692_JASTEE_2010_1-1_Bommarito.pdf
https://astee.s3.amazonaws.com/799692_JASTEE_2010_1-1_Bommarito.pdf
https://www.benchchem.com/product/b1642685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1642685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

and 84 has been reported to be consistent with cyclopentyl nitrite.[9]
3. lon Chromatography:

o Method: The sample is diluted in analytical grade water and analyzed using an ion
chromatograph equipped with a suitable anion-exchange column. A mobile phase such as
9mM sodium carbonate can be used.[9]

e Purpose: This method is used to confirm the presence of the nitrite anion and to distinguish it
from nitrate.[9]

Mechanism of Action and Signaling Pathway

Alkyl nitrites, including cyclopentyl nitrite, are potent vasodilators.[1][11] Their physiological
effects are mediated through the release of nitric oxide (NO), which acts as a signaling
molecule to relax involuntary muscles, particularly those in the walls of blood vessels.[11] This
leads to a decrease in blood pressure, flushing of the face, and an increased heart rate.[9][11]

The following diagram illustrates the generalized signaling pathway for the vasodilatory effect of
alkyl nitrites.
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Caption: Mechanism of alkyl nitrite-induced vasodilation.

Safety and Handling
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Cyclopentyl nitrite should be handled with care in a well-ventilated area, avoiding contact with
skin and eyes.[3] It is advised to use personal protective equipment such as safety glasses and
gloves.[3] The chemical stability is maintained under recommended storage conditions, which
involve keeping the container tightly closed in a cool, dry place.[3] In case of fire, water spray,
alcohol-resistant foam, dry chemical, or carbon dioxide can be used as extinguishing media.[3]

Applications and Relevance in Drug Development

Cyclopentyl nitrite, like other alkyl nitrites, has applications as a vasodilator.[1][9] Historically,
amyl nitrite was used to treat angina.[11] The vasodilatory properties of these compounds also
led to their recreational use as "poppers" to enhance sexual pleasure.[1][9]

For drug development professionals, the interest in cyclopentyl nitrite and related compounds
lies in their ability to act as nitric oxide donors. The nitric oxide signaling pathway is a critical
target in the treatment of various cardiovascular conditions, including hypertension and angina.
Understanding the chemistry and pharmacology of compounds like cyclopentyl nitrite can
inform the design of new therapeutic agents that modulate this pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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